1-(2-Fluorophenyl)-4-[1-(3-phenoxypropyl)benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(2-fluorophenyl)-4-[1-(3-phenoxypropyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C26H24FN3O2/c27-21-11-4-6-13-23(21)30-18-19(17-25(30)31)26-28-22-12-5-7-14-24(22)29(26)15-8-16-32-20-9-2-1-3-10-20/h1-7,9-14,19H,8,15-18H2
• InChI Key: ZFIFKZSAQMQWLY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2F)C3=NC4=CC=CC=C4N3CCCOC5=CC=CC=C5
• Molecular Formula: C26H24FN3O2
• Molecular Weight: 429.5 g/mol

Description

1-(2-Fluorophenyl)-4-[1-(3-phenoxypropyl)benzimidazol-2-yl]pyrrolidin-2-one is a novel compound that has attracted attention in the scientific community due to its potential use in various research applications. It is a pyrrolidinone derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Optimization of Benzimidazole Carboxamide Inhibitors

Research on phenylpyrrolidine- and phenylpiperidine-substituted benzimidazole carboxamide poly(ADP-ribose) polymerase (PARP) inhibitors has led to the development of compounds with significant PARP enzyme potency and cellular potency. These compounds, including ones with fluorophenyl and pyrrolidinyl characteristics, show promise in crossing the blood-brain barrier, oral bioavailability, and efficacy in cancer models (Penning et al., 2010).

Fluorescent Property Studies

Compounds such as 3-hydroxymethyl imidazo[1,2-a]pyridines and pyrimidines have been evaluated for their fluorescent properties, serving as potential biomarkers and photochemical sensors. These studies highlight the role of substituents in enhancing fluorescence intensity, indicating potential applications in scientific research for similar compounds (Velázquez-Olvera et al., 2012).

Synthesis and Transformation Studies

Explorations into the chemical transformations of benzimidazole derivatives offer insights into synthesizing a wide range of substituted benzimidazoles with various functional groups. These studies demonstrate the versatility of these compounds in creating new chemical entities with potential research applications (Vaickelionienė et al., 2012).

Fluorophore Development for Sensing Applications

The synthesis and application of heteroatom-containing organic fluorophores for fluorescent pH sensors and chemosensors for detecting acidic and basic organic vapors showcase the adaptability of these compounds in sensor development. Such studies pave the way for employing structurally related compounds in environmental and biological sensing technologies (Yang et al., 2013).

Catalytic Inhibition and Anticancer Properties

Novel terpyridine-skeleton molecules, including those with benzimidazole cores, have been synthesized and shown to inhibit topoisomerases, demonstrating significant anticancer activities. This research suggests potential therapeutic applications for compounds with similar structures in inhibiting cancer growth and metastasis (Kwon et al., 2015).